Cas no 1185053-79-5 (2-{7,8-dimethoxy-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-3-yl}-N-[(4-fluorophenyl)methyl]acetamide)

• Product Name: 2-{7,8-dimethoxy-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-3-yl}-N-[(4-fluorophenyl)methyl]acetamide
• CAS No: 1185053-79-5
• MF: C₂₁H₁₉FN₄O₄
• MW: 410.398368120193
• CID: 5388509
• Update Time: 2025-08-05

2-{7,8-dimethoxy-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-3-yl}-N-[(4-fluorophenyl)methyl]acetamide Chemical and Physical Properties

Names and Identifiers

• 3H-Pyrimido[5,4-b]indole-3-acetamide, N-[(4-fluorophenyl)methyl]-4,5-dihydro-7,8-dimethoxy-4-oxo-
• 2-{7,8-dimethoxy-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-3-yl}-N-[(4-fluorophenyl)methyl]acetamide

• Inchi： 1S/C21H19FN4O4/c1-29-16-7-14-15(8-17(16)30-2)25-20-19(14)24-11-26(21(20)28)10-18(27)23-9-12-3-5-13(22)6-4-12/h3-8,11,25H,9-10H2,1-2H3,(H,23,27)
• InChI Key： ZDJUBUUFOHFZSK-UHFFFAOYSA-N
• SMILES： N1C2=C(C=C(OC)C(OC)=C2)C2N=CN(CC(NCC3=CC=C(F)C=C3)=O)C(=O)C1=2

Additional information on 2-{7,8-dimethoxy-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-3-yl}-N-[(4-fluorophenyl)methyl]acetamide

Comprehensive Analysis of 2-{7,8-dimethoxy-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-3-yl}-N-[(4-fluorophenyl)methyl]acetamide (CAS 1185053-79-5)

The compound 2-{7,8-dimethoxy-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-3-yl}-N-[(4-fluorophenyl)methyl]acetamide, identified by CAS 1185053-79-5, is a structurally complex molecule that has garnered significant attention in the field of medicinal chemistry. Its unique pyrimidoindole core and fluorophenyl moiety make it a promising candidate for various biomedical applications. Researchers are particularly interested in its potential as a kinase inhibitor, a topic frequently searched in scientific databases and AI-driven platforms.

In recent years, the demand for novel small-molecule therapeutics has surged, driven by advancements in precision medicine and targeted drug delivery. This compound's dimethoxy and acetamide functional groups contribute to its bioavailability and binding affinity, key factors often queried by pharmaceutical developers. Its CAS 1185053-79-5 identifier is commonly searched alongside terms like "structure-activity relationship" and "drug discovery pipeline," reflecting its relevance in modern research.

The pyrimido[5,4-b]indole scaffold of this molecule is structurally analogous to several FDA-approved drugs, which has sparked interest in its potential applications. For instance, its 4-oxo group is reminiscent of protease inhibitors, a hot topic in antiviral research. This connection aligns with trending searches related to "broad-spectrum therapeutics" and "next-generation antiviral agents." Additionally, the fluorophenyl component is often associated with CNS-targeting drugs, a niche explored in neurodegenerative disease studies.

From a synthetic chemistry perspective, the CAS 1185053-79-5 compound exemplifies the growing trend toward heterocyclic diversification. Its 7,8-dimethoxy substitution pattern is frequently discussed in forums focusing on SAR optimization, while its N-[(4-fluorophenyl)methyl]acetamide side chain is a subject of metabolic stability debates. These aspects resonate with queries like "improving drug half-life" and "reducing off-target effects," which dominate contemporary pharmaceutical discourse.

The compound's potential extends beyond traditional therapeutics. Its fluorescence properties—attributed to the pyrimidoindole core—have sparked interest in diagnostic imaging applications. This aligns with the rising popularity of "theranostic agents" in search engines, reflecting the integration of diagnostics and therapy. Moreover, its molecular weight (a frequently searched parameter) falls within the optimal range for blood-brain barrier penetration, a critical factor in CNS drug development.

In the context of intellectual property, CAS 1185053-79-5 is often cited in patent searches related to kinase modulation and signal transduction inhibitors. Its structural features are frequently compared to EGFR inhibitors and VEGFR antagonists, two classes of drugs dominating oncology research. This connection addresses common queries about "overcoming drug resistance" and "multi-targeted therapies," which are highly relevant in cancer treatment discussions.

Environmental and ADME (Absorption, Distribution, Metabolism, Excretion) studies of this compound are also gaining traction. The fluorophenyl group’s impact on lipophilicity (a trending search term) is a subject of ongoing research, particularly in prodrug design. Additionally, the dimethoxy substitutions raise questions about cytochrome P450 interactions, a critical consideration in drug-drug interaction assessments—a topic frequently explored in pharmacokinetic literature.

In summary, 2-{7,8-dimethoxy-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-3-yl}-N-[(4-fluorophenyl)methyl]acetamide (CAS 1185053-79-5) represents a multifaceted compound with applications spanning drug discovery, diagnostics, and materials science. Its structural features address several pressing questions in modern research, from targeted therapy to molecular imaging, making it a compelling subject for further investigation.